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Abstract

Diallylmethylamine (CAS No. 2424-01-3) is a tertiary amine that serves as a versatile and
crucial building block in synthetic chemistry. Characterized by a central methylamino group
flanked by two reactive allyl functionalities, this compound is a key precursor in the synthesis of
various downstream products, including polymers and quaternary ammonium salts. Its unique
structure allows for a range of chemical modifications, making it a valuable intermediate in the
development of new materials and potential therapeutic agents. This guide provides a
comprehensive overview of the chemical and physical properties of diallylmethylamine,
detailed experimental protocols for its synthesis and polymerization, its primary applications,
and essential safety and handling information.

Chemical Identity and Properties

Diallylmethylamine, also known as N,N-Di(2-propenyl)-N-methylamine, is a colorless to yellow
liquid. Its fundamental identifiers and properties are summarized below for quick reference.

Table 1: Chemical Identifiers for Diallylmethylamine
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Identifier Value

CAS Number 2424-01-3[1]

Molecular Formula C7H13N[2]

Molecular Weight 111.18 g/mol [2]

IUPAC Name N-methyl-N-prop-2-enylprop-2-en-1-amine

Synonyms N—Methyld.iallylamine, N,N-Di(2-propenyl)-N-
methylamine[2]

InChl Key WGESLFUSXZBFQF-UHFFFAOYSA-N

SMILES CN(Cc=C)Cc=C

EC Number 219-354-4

Table 2: Physical and Chemical Properties of

Diallylmethylamine

Property Value

Appearance Colorless to Yellow Liquid
Boiling Point 111-112 °C (lit.)

Density 0.789 g/mL at 25 °C (lit.)
Refractive Index (n20/D) 1.43 (lit))

Flash Point 7.2 °C (45.0 °F) - closed cup
Assay 297%

Synthesis and Reactivity

Diallylmethylamine is a tertiary amine featuring two allyl groups, which are the primary sites of
its chemical reactivity. These double bonds can undergo a variety of addition reactions, and the
nitrogen atom's lone pair of electrons allows for quaternization.
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General Synthesis Protocol

Diallylmethylamine can be synthesized via the reaction of aqueous methylamine with allyl
chloride. This nucleophilic substitution is often facilitated by a phase transfer catalyst to
improve the reaction between the aqueous and organic phases.

Reaction: CHsNHz(aq) + 2(CH2=CHCH:2Cl) --(Phase Transfer Catalyst)--> (CH2=CHCH2z)2NCHs3
+ 2HCI

Methodology:

o Reaction Setup: An aqueous solution of methylamine is charged into a reaction vessel
equipped with a stirrer, reflux condenser, and a dropping funnel.

o Catalyst Addition: A phase transfer catalyst, such as polyglycol-400, is added to the
methylamine solution.

« Allyl Chloride Addition: Allyl chloride is added dropwise to the stirred solution. The reaction is
typically exothermic, and the addition rate may need to be controlled to maintain a desired
temperature.

e Reaction: The mixture is heated under reflux for several hours to drive the reaction to
completion.

o Workup and Purification: Upon cooling, the organic layer is separated. The aqueous layer
may be extracted with a suitable organic solvent (e.g., diethyl ether) to recover any dissolved
product. The combined organic layers are then washed, dried over an anhydrous salt (e.g.,
MgSO0a), and the solvent is removed under reduced pressure.

» Final Purification: The crude product is purified by fractional distillation to yield pure
diallylmethylamine.
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Caption: Workflow for the synthesis of diallylmethylamine.

Key Applications in Research and Development

The bifunctional nature of diallylmethylamine makes it a valuable monomer and intermediate
in polymer chemistry and in the synthesis of specialized molecules.

Polymer Chemistry
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Diallylmethylamine is a key monomer used in radical cyclopolymerization to produce high-
molecular-weight poly(N,N-diallyl-N-methylamine).[3] This process typically involves the
polymerization of a protonated form of the monomer, such as its trifluoroacetate salt, in an
aqueous solution.[1][3] The resulting polymers are water-soluble polyamines with a repeating
pyrrolidinium structure, which have applications in various fields, including as flocculants in
water treatment and as components for functional materials.[4]
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Caption: Pathway for the radical polymerization of diallylmethylamine.

Synthesis of Quaternary Ammonium Salts (QAS)

The tertiary amine group in diallylmethylamine can be readily alkylated in a Menschutkin
reaction to form a variety of quaternary ammonium salts (QAS).[5] These compounds have a
permanent positive charge and are widely studied for their biological activity.

Diallylmethylamine can be used to synthesize:

« Diallyldimethylammonium iodide
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« Diallylethylmethylammonium bromide

 Diallylbenzylmethylammonium chloride

These QAS derivatives are investigated for applications as antimicrobial agents, surfactants,
and phase transfer catalysts.[6][7] The biological activity of QAS is often linked to their ability to
disrupt the cell membranes of bacteria and fungi. While diallylmethylamine itself is not a
primary therapeutic, the compounds derived from it hold potential in drug development,

particularly in the antimicrobial space.[8]
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Caption: Synthetic utility of diallylmethylamine.

Relevance in Drug Development

While direct applications of diallylmethylamine in pharmaceuticals are not widespread, its
derivatives are of significant interest. The diallyl moiety is present in various biologically active
natural compounds, such as diallyl disulfide from garlic, which has been studied for its
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anticancer potential.[9][10] This suggests that incorporating the diallyl structure into novel
molecules could be a strategy for modulating biological activity. Furthermore, the synthesis of
novel QAS from diallylmethylamine provides a platform for developing new antimicrobial
drugs to combat resistant pathogens.[6][8]

Safety and Handling

Diallylmethylamine is a hazardous chemical and must be handled with appropriate safety
precautions in a laboratory setting.

Table 3: GHS Hazard and Safety Information

Category Information

Pictograms GHSO02 (Flame), GHSO05 (Corrosion)
Signal Word Danger

Hazard Classifications Flammable Liquid 2; Skin Corrosion 1B

H225: Highly flammable liquid and vapor.[11]
Hazard Statements H314: Causes severe skin burns and eye

damage.[11]

P210: Keep away from heat, sparks, open
flames, hot surfaces. No smoking. P233: Keep
container tightly closed. P280: Wear protective
gloves/protective clothing/eye protection/face
protection. P303+P361+P353: IF ON SKIN (or
Precautionary Statements hair): Take off immediately all contaminated
clothing. Rinse skin with water/shower.
P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Storage Class Code 3 (Flammable liquids)

) ) Eyeshields, gloves, dust mask type N95 (US), or
Personal Protective Equipment ) i
suitable respirator.
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Conclusion

Diallylmethylamine is a chemical intermediate with significant utility, particularly in polymer
science and the synthesis of quaternary ammonium compounds. For researchers in drug
development, its value lies in its role as a versatile scaffold for creating novel molecules with
potential biological activity. A thorough understanding of its properties, synthetic routes, and
handling requirements is essential for its safe and effective use in the laboratory. Future
research may further unlock the potential of diallylmethylamine-derived compounds in
materials science and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Pharmaceutical Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582482#diallylmethylamine-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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